1-(Furan-3-carbonyl)-4-(1,2,5-thiadiazol-3-yl)piperazine

• IUPAC Name: furan-3-yl-[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C11H12N4O2S/c16-11(9-1-6-17-8-9)15-4-2-14(3-5-15)10-7-12-18-13-10/h1,6-8H,2-5H2
• InChI Key: UORLLOJGLZMHOT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NSN=C2)C(=O)C3=COC=C3
• Molecular Formula: C11H12N4O2S
• Molecular Weight: 264.31 g/mol

Description

1-(Furan-3-carbonyl)-4-(1,2,5-thiadiazol-3-yl)piperazine, also known as FC-5, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications.

Scientific Research Applications

Metabolism and Disposition in Drug Development

Piperazine derivatives have been extensively studied for their pharmacokinetic properties, including metabolism and disposition within the human body. For instance, the study on the metabolism of SB-649868, a novel orexin receptor antagonist, highlights the complex metabolic pathways of piperazine compounds, demonstrating extensive metabolism and the identification of various metabolites. This suggests that 1-(Furan-3-carbonyl)-4-(1,2,5-thiadiazol-3-yl)piperazine could potentially undergo similar extensive metabolic processes, which is crucial for developing therapeutic agents with favorable pharmacokinetic profiles (Renzulli et al., 2011).

Novel Psychoactive Substances and Pharmacodynamics

The exploration of piperazine derivatives as novel psychoactive substances (NPS) offers insights into the pharmacodynamics of such compounds. Studies on substances like BZP and TFMPP, used as 'party pills', reveal the psychoactive effects and potential therapeutic applications of piperazine compounds in treating mood disorders and enhancing cognitive functions. This indicates that compounds like 1-(Furan-3-carbonyl)-4-(1,2,5-thiadiazol-3-yl)piperazine could be studied for similar psychoactive effects and therapeutic potentials (Lin et al., 2011).

Drug Development and Therapeutic Applications

The involvement of piperazine derivatives in drug development, particularly in antipsychotic medications, underscores the therapeutic significance of these compounds. For example, ziprasidone, a benzisothiazolyl piperazine-type atypical antipsychotic agent, showcases the unique receptor-binding profiles of piperazine derivatives and their effectiveness in treating bipolar disorder and manic episodes. This suggests the potential of 1-(Furan-3-carbonyl)-4-(1,2,5-thiadiazol-3-yl)piperazine in psychiatric medication development, given its structural similarity to known therapeutic piperazines (Warrington et al., 2007).